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Compound of Interest

Compound Name: RP-001

Cat. No.: B10798734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and important considerations for the preparation of

stock solutions of RP 001 hydrochloride, a potent S1P1 receptor agonist. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction
RP 001 hydrochloride is a picomolar short-acting and selective agonist for the S1P1 (EDG1)

receptor, with an EC50 of 9 pM.[1] It is a valuable tool for studying S1P1 receptor signaling and

its role in various physiological processes. Proper preparation of stock solutions is the first

critical step in any experiment involving this compound.

Physicochemical and Solubility Data
Accurate calculations for stock solution preparation begin with the fundamental

physicochemical properties of RP 001 hydrochloride. This data is summarized in the table

below.
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Property Value Source

Molecular Formula C₂₄H₂₄N₄O₄ · HCl [2]

Molecular Weight 468.93 g/mol [3]

Appearance A solid [2]

Purity ≥98% (HPLC) [2]

Solubility
Soluble in DMSO (up to 100

mM)
[2][4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of RP 001 hydrochloride

in dimethyl sulfoxide (DMSO).

Materials:

RP 001 hydrochloride powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Procedure:

Pre-weighing Preparations: Before handling the compound, ensure a clean and dry

workspace. Allow the vial of RP 001 hydrochloride to equilibrate to room temperature before
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opening to prevent condensation.

Weighing the Compound: Carefully weigh out the desired amount of RP 001 hydrochloride

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, you would weigh out 4.69 mg of the compound.

Solvent Addition: Add the appropriate volume of DMSO to the vial containing the weighed

compound. It is recommended to use newly opened or anhydrous DMSO, as its hygroscopic

nature can significantly impact the solubility of the product.[1][5]

Dissolution: Securely cap the vial and vortex thoroughly until the solid is completely

dissolved. If the compound does not readily dissolve, gentle warming (e.g., in a 37°C water

bath) and/or sonication can be used to aid dissolution.[1][5][6] Visually inspect the solution to

ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] It is also advised to protect the solution from light and

store it under nitrogen if possible.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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